Cas no 31083-13-3 (Acetic acid,2,2,2-trifluoro-, 2-ethylphenyl ester)

Acetic acid,2,2,2-trifluoro-, 2-ethylphenyl ester Properties

Names and Identifiers

• Acetic acid,2,2,2-trifluoro-, 2-ethylphenyl ester
• Ethyl 2-(trifluoromethyl)benzoate
• RARECHEM AL BI 0046
• 2-(TRIFLUOROMETHYL)BENZOIC ACID ETHYL ESTER
• Trifluoroacetic acid 2-ethylphenyl ester
• Acetic acid, 2,2,2-trifluoro-, 2-ethylphenyl ester
• 3-ethyl-2-(trifluoromethyl)benzoate
• +Expand

• InChIKey： OYPCYMVZHCVQQK-UHFFFAOYSA-N
• Inchi： 1S/C10H9F3O2/c1-2-7-5-3-4-6-8(7)15-9(14)10(11,12)13/h3-6H,2H2,1H3
• SMILES： C(OC1=CC=CC=C1CC)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 218.05547
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Heavy Atom Count: 15
• Complexity: 225
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• PSA: 26.3
• Boiling Point: 90-91°C 10mm
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1,459 g/cm3